7-(4-methoxyphenyl)-2-methyl-5-(4-methylbenzyl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-(4-methoxyphenyl)-2-methyl-5-[(4-methylphenyl)methyl]-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C21H19N3O2S/c1-13-4-6-15(7-5-13)12-24-21(25)19-20(27-14(2)22-19)18(23-24)16-8-10-17(26-3)11-9-16/h4-11H,12H2,1-3H3
• InChI Key: QJZOEHRBXKOOIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C(=N2)C4=CC=C(C=C4)OC)SC(=N3)C
• Molecular Formula: C21H19N3O2S
• Molecular Weight: 377.5 g/mol

Description

7-(4-methoxyphenyl)-2-methyl-5-(4-methylbenzyl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C21H19N3O2S and its molecular weight is 377.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is part of a broader class of chemicals synthesized for various research applications, including the study of cytotoxic activity and the exploration of novel pharmaceutical compounds. For instance, the synthesis and characterization of related thiazole and pyrazolo[1,5-a]pyrimidine derivatives have been explored, revealing their potential cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014). Similarly, novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives were synthesized and showed significant antimicrobial activity (Suresh, Lavanya, & Rao, 2016).

Biological Evaluation

Further research into thiazolyl-ethylidene hydrazino-thiazole derivatives has demonstrated their potential as antimicrobial and anticancer agents. These compounds were effective against both Gram-positive and Gram-negative bacteria and exhibited cytotoxic activities on various cancer cell lines, highlighting their potential for further pharmacological studies (Al-Mutabagani et al., 2021).

Antimicrobial and Antifungal Activity

A range of thiazole derivatives has been synthesized and evaluated for their antibacterial and antifungal activities. These studies demonstrate the compound's role in the development of new antimicrobial agents, with certain derivatives showing excellent activity against a variety of pathogens (Maddila et al., 2016).

Anticonvulsant and CNS Penetrability

The compound also shows promise in the development of central nervous system (CNS) therapeutics. Studies have explored its role as a neuraminidase inhibitor for influenza H1N1 virus, indicating potential applications in antiviral research (Yilin et al., 2016). Additionally, its ability to effectively penetrate the blood-brain barrier upon peripheral administration has been demonstrated, making it a useful pharmacological tool for both in vitro and in vivo studies (Rosen et al., 1990).